Cas no 21981-48-6 (2-Pentanol, 2-nitrate)

• Product Name: 2-Pentanol, 2-nitrate
• CAS No: 21981-48-6
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 287696
• PubChem ID: 89563
• Update Time: 2025-04-19

2-Pentanol, 2-nitrate Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 2-nitrate
• 2-pentanol, nitrate
• 2-pentyl nitrate
• n-C3H7CH(CH3)NO3
• RWRBSYOTDDOXKC-UHFFFAOYSA-N
• 1-Methylbutyl nitrate
• 1-Methylbutyl nitrate #
• DTXSID50873564
• Pentan-2-yl nitrate
• AKOS040768270
• 21981-48-6
• SCHEMBL3286639

• Inchi： 1S/C5H11NO3/c1-3-4-5(2)9-6(7)8/h5H,3-4H2,1-2H3
• InChI Key： RWRBSYOTDDOXKC-UHFFFAOYSA-N
• SMILES： O(C(C)CCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.0493 (estimate)
• Melting Point: 0°C
• Boiling Point: 155.66°C (estimate)
• Refractive Index: 1.4073 (estimate)
• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates Alkyl nitrates